Cas no 2243513-64-4 (methyl 1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate)

• Product Name: methyl 1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate
• CAS No: 2243513-64-4
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 6291279
• PubChem ID: 138040686
• Update Time: 2025-07-09

methyl 1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2243513-64-4
• methyl 1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate
• EN300-6478730

• Inchi： 1S/C9H13N3O2/c1-12-8-3-6(9(13)14-2)4-10-7(8)5-11-12/h5-6,10H,3-4H2,1-2H3
• InChI Key： XIPFNKZNEZJZNV-UHFFFAOYSA-N
• SMILES： O(C)C(C1CNC2C=NN(C)C=2C1)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate

Introduction to Methyl 1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate (CAS No. 2243513-64-4)

Methyl 1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This organic compound belongs to the pyrazolopyridine class, a family of molecules known for their diverse applications in medicinal chemistry. The compound's molecular formula and CAS number (2243513-64-4) provide a unique identifier that facilitates its study and application in various scientific endeavors.

The structure of Methyl 1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate features a fused ring system consisting of a pyrazole ring connected to a pyridine ring. This arrangement creates a rigid framework that can interact with biological targets in specific ways. The presence of a methyl group at the 1-position and a carboxylate moiety at the 6-position further modulates the compound's chemical properties, making it a versatile scaffold for drug discovery.

In recent years, there has been growing interest in pyrazolopyridine derivatives due to their potential as pharmacological agents. These compounds have been explored for their activities in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The biological activity of Methyl 1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate has been the subject of several studies aimed at elucidating its mechanism of action and identifying potential therapeutic uses.

One of the most compelling aspects of this compound is its ability to interact with multiple biological pathways. For instance, studies have suggested that it may inhibit enzymes involved in inflammation and cell proliferation. These findings are particularly intriguing given the high unmet medical needs associated with these conditions. The pharmacological profile of Methyl 1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate is further enhanced by its favorable pharmacokinetic properties, which include good solubility and bioavailability.

The synthesis of this compound has been optimized to ensure high yield and purity. Researchers have developed efficient synthetic routes that leverage modern organic chemistry techniques to produce Methyl 1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate in scalable quantities. These synthetic methods are crucial for advancing preclinical and clinical studies where large quantities of the compound are required.

Recent advancements in computational chemistry have also played a pivotal role in understanding the structure-activity relationships (SAR) of Methyl 1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate. Molecular modeling studies have helped researchers predict how modifications to the molecule might affect its biological activity. This approach has accelerated the drug discovery process by allowing virtual screening of thousands of potential analogs before experimental synthesis.

The potential applications of this compound extend beyond traditional pharmaceuticals. For example，it has shown promise as a tool compound in chemical biology research，where it can be used to probe signaling pathways and identify new therapeutic targets. Its unique structure makes it an ideal candidate for developing probes that can interact with specific proteins or enzymes in complex biological systems.

In conclusion，Methyl 1-methyl-1H，4 H，5 H，6 H，7 H - pyrazolo [ 4 ， 3 - b ] pyridine - 6 - carboxylate ( CAS No . 2243513 -64 - 4 ) is a highly promising heterocyclic compound with significant potential in pharmaceutical research . Its unique structural features ， combined with its favorable biological activity ， make it an attractive scaffold for developing new drugs . As research continues to uncover new applications for this molecule ， it is likely that Methyl 1-methyl -1 H ， 4 H ， 5 H ， 6 H ， 7 H - pyrazolo [ 4 ， 3 - b ] pyridine - 6 - carboxylate will play an increasingly important role in both academic and industrial settings .